Cas no 337921-24-1 (7-Fluoro-2-(4-methylphenyl)methylene-3-phenyl-1-indanone)

7-Fluoro-2-(4-methylphenyl)methylene-3-phenyl-1-indanone structure
337921-24-1 structure
Product Name:7-Fluoro-2-(4-methylphenyl)methylene-3-phenyl-1-indanone
CAS No:337921-24-1
MF:
MW:
CID:4646696
Update Time:2025-07-18

7-Fluoro-2-(4-methylphenyl)methylene-3-phenyl-1-indanone Chemical and Physical Properties

Names and Identifiers

    • 7-Fluoro-2-(4-methylphenyl)methylene-3-phenyl-1-indanone

7-Fluoro-2-(4-methylphenyl)methylene-3-phenyl-1-indanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F141870-0.5mg
7-Fluoro-2-[(4-methylphenyl)methylene]-3-phenyl-1-indanone
337921-24-1
0.5mg
$ 50.00 2022-06-05
TRC
F141870-1mg
7-Fluoro-2-[(4-methylphenyl)methylene]-3-phenyl-1-indanone
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1mg
$ 80.00 2022-06-05
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F141870-2.5mg
7-Fluoro-2-[(4-methylphenyl)methylene]-3-phenyl-1-indanone
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$ 155.00 2022-06-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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(2Z)-7-Fluoro-2-[(4-methylphenyl)methylidene]-3-phenyl-2,3-dihydro-1H-inden-1-one
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A2B Chem LLC
AI69431-1mg
(2Z)-7-fluoro-2-[(4-methylphenyl)methylidene]-3-phenyl-2,3-dihydro-1H-inden-1-one
337921-24-1 >90%
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A2B Chem LLC
AI69431-5mg
(2Z)-7-fluoro-2-[(4-methylphenyl)methylidene]-3-phenyl-2,3-dihydro-1H-inden-1-one
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A2B Chem LLC
AI69431-10mg
(2Z)-7-fluoro-2-[(4-methylphenyl)methylidene]-3-phenyl-2,3-dihydro-1H-inden-1-one
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(2Z)-7-fluoro-2-[(4-methylphenyl)methylidene]-3-phenyl-2,3-dihydro-1H-inden-1-one
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A2B Chem LLC
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(2Z)-7-fluoro-2-[(4-methylphenyl)methylidene]-3-phenyl-2,3-dihydro-1H-inden-1-one
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Additional information on 7-Fluoro-2-(4-methylphenyl)methylene-3-phenyl-1-indanone

7-Fluoro-2-(4-methylphenyl)methylene-3-phenyl-1-indanone (CAS No. 337921-24-1): A Comprehensive Overview of Its Properties and Applications

The compound 7-Fluoro-2-(4-methylphenyl)methylene-3-phenyl-1-indanone (CAS No. 337921-24-1) is a fluorinated indanone derivative that has garnered significant attention in the field of organic chemistry and materials science. Its unique molecular structure, characterized by a fluorene moiety and a phenylmethylene group, makes it a versatile intermediate for various synthetic applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in pharmaceutical development, advanced material synthesis, and organic electronics.

One of the key features of 7-Fluoro-2-(4-methylphenyl)methylene-3-phenyl-1-indanone is its fluorine substitution, which enhances its electronic properties and stability. Fluorine atoms are known to improve the bioavailability and metabolic stability of compounds, making them highly valuable in drug discovery. This compound's indanone core also contributes to its rigidity and planar structure, which are desirable traits for designing organic semiconductors and photovoltaic materials. Recent studies have explored its role in OLEDs (Organic Light-Emitting Diodes) and solar cell technologies, aligning with the global push for sustainable energy solutions.

In the context of pharmaceutical research, 7-Fluoro-2-(4-methylphenyl)methylene-3-phenyl-1-indanone has been investigated for its potential as a kinase inhibitor or anti-inflammatory agent. The presence of the fluoro group and aromatic rings in its structure allows for selective interactions with biological targets, which is a hot topic in modern drug design. With the rise of personalized medicine and targeted therapies, compounds like this are at the forefront of innovation. Researchers are also examining its structure-activity relationships (SAR) to optimize its efficacy and reduce side effects.

From a synthetic chemistry perspective, the preparation of 7-Fluoro-2-(4-methylphenyl)methylene-3-phenyl-1-indanone involves multi-step organic reactions, including Friedel-Crafts acylation and Wittig olefination. These methods are well-documented in the literature, but recent advancements in green chemistry have prompted scientists to explore more sustainable routes, such as catalytic fluorination and microwave-assisted synthesis. These approaches align with the growing demand for eco-friendly chemical processes and reduced waste generation.

The compound's physical and chemical properties are also noteworthy. It typically appears as a crystalline solid with a defined melting point, making it easy to handle in laboratory settings. Its solubility profile varies depending on the solvent, which is a critical factor for its application in different industries. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly used to characterize its purity and structural integrity.

In the realm of material science, 7-Fluoro-2-(4-methylphenyl)methylene-3-phenyl-1-indanone has shown promise in the development of high-performance polymers and nanocomposites. Its ability to form π-π stacking interactions contributes to the mechanical strength and thermal stability of these materials. This is particularly relevant in industries such as aerospace, automotive, and electronics, where lightweight and durable materials are in high demand.

As the scientific community continues to explore the potential of 7-Fluoro-2-(4-methylphenyl)methylene-3-phenyl-1-indanone, its applications are expected to expand further. Whether in drug discovery, advanced materials, or sustainable technologies, this compound exemplifies the intersection of innovation and practicality. For researchers and manufacturers alike, understanding its properties and synthesis is essential for unlocking its full potential.

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